Cas no 2172553-15-8 (2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine)

• Product Name: 2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine
• CAS No: 2172553-15-8
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6471161
• PubChem ID: 165591301
• Update Time: 2025-05-24

2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine
• 2172553-15-8
• EN300-1615036

• Inchi： 1S/C12H21N/c1-6-11-9-8-10(3)13(11)12(4,5)7-2/h2,10-11H,6,8-9H2,1,3-5H3
• InChI Key： DMVLLVVUWPYWBH-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)C(C)CCC1CC

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine

Research Brief on 2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine (CAS: 2172553-15-8): Recent Advances and Applications

The compound 2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine (CAS: 2172553-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its pyrrolidine core, coupled with the ethynyl and methyl substituents, provides a versatile scaffold for further chemical modifications. Researchers have successfully employed this compound in the development of targeted inhibitors for enzymes involved in inflammatory pathways, demonstrating promising results in preclinical models.

One notable application of 2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine is its use in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited high affinity for specific protein kinases, with IC50 values in the nanomolar range. These findings suggest potential applications in oncology, particularly for cancers driven by kinase dysregulation.

The compound's pharmacokinetic properties have also been investigated, with studies indicating favorable absorption and distribution profiles. Its lipophilic nature allows for good membrane permeability, while the pyrrolidine moiety contributes to metabolic stability. These characteristics make it an attractive candidate for further drug development efforts.

Ongoing research is exploring the compound's potential in central nervous system (CNS) disorders. Preliminary data suggest that certain analogs can cross the blood-brain barrier and modulate neurotransmitter systems, opening new avenues for treating neurological conditions. However, further optimization may be required to improve selectivity and reduce potential off-target effects.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine. A 2024 publication in Organic Process Research & Development described a scalable asymmetric synthesis method that improves yield and reduces waste, addressing previous challenges in large-scale production.

As research continues, the scientific community anticipates that 2-ethyl-5-methyl-1-(2-methylbut-3-yn-2-yl)pyrrolidine and its derivatives will play an increasingly important role in drug discovery. Future directions include structure-activity relationship studies to optimize therapeutic potential and comprehensive toxicological evaluations to assess safety profiles. The compound's versatility and demonstrated biological activity position it as a valuable tool for medicinal chemistry and a promising lead for pharmaceutical development.